Cas no 22383-95-5 (3-(2,6-dimethylphenoxy)propanoic acid)

• Product Name: 3-(2,6-dimethylphenoxy)propanoic acid
• CAS No: 22383-95-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4642149
• Update Time: 2025-10-20

3-(2,6-dimethylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2,6-dimethylphenoxy)-
• 3-(2,6-dimethylphenoxy)propanoic acid

• Inchi： 1S/C11H14O3/c1-8-4-3-5-9(2)11(8)14-7-6-10(12)13/h3-5H,6-7H2,1-2H3,(H,12,13)
• InChI Key： YRAOLJXHKFKYKF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=C(C)C=CC=C1C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 51-53 °C
• Boiling Point: 297.8±25.0 °C at 760 mmHg
• Flash Point: 111.6±16.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2,6-dimethylphenoxy)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(2,6-dimethylphenoxy)propanoic acid

Comprehensive Overview of 3-(2,6-dimethylphenoxy)propanoic acid (CAS No. 22383-95-5): Properties, Applications, and Industry Insights

3-(2,6-dimethylphenoxy)propanoic acid (CAS No. 22383-95-5) is a specialized organic compound with a growing presence in pharmaceutical and agrochemical research. This phenoxy carboxylic acid derivative features a unique molecular structure, combining a 2,6-dimethylphenyl group with a propanoic acid side chain. Its chemical formula C11H14O3 and molecular weight of 194.23 g/mol make it a versatile intermediate for synthetic applications. Recent studies highlight its potential as a bioactive scaffold in drug discovery, particularly in modulating enzyme activity.

The compound's physicochemical properties include a white to off-white crystalline appearance, moderate water solubility (enhanced in alkaline conditions), and a melting point range of 98-102°C. These characteristics make 22383-95-5 particularly valuable for formulation development, where stability under various pH conditions is crucial. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed for purity assessment, with commercial samples typically exceeding 97% purity.

In pharmaceutical contexts, researchers are investigating 3-(2,6-dimethylphenoxy)propanoic acid as a potential non-steroidal anti-inflammatory precursor. Its structural similarity to known COX-2 inhibitors has sparked interest in pain management applications. The 2,6-dimethyl substitution pattern appears to confer metabolic stability, a property highly sought after in prodrug design. Recent patent filings (2022-2023) suggest novel applications in targeted drug delivery systems, particularly for localized inflammation treatment.

The agrochemical sector utilizes this compound as a herbicide intermediate, where its phenoxy moiety contributes to selective weed control mechanisms. Formulations containing 22383-95-5 derivatives show promise in precision agriculture systems, aligning with the global trend toward sustainable crop protection. Environmental studies indicate favorable degradation profiles under aerobic conditions, addressing growing concerns about soil persistence of agricultural chemicals.

From a synthetic chemistry perspective, 3-(2,6-dimethylphenoxy)propanoic acid serves as a valuable building block for more complex architectures. The carboxylic acid functionality allows for straightforward derivatization through esterification or amide coupling reactions. Recent methodological advances in flow chemistry have improved the efficiency of its large-scale production, with some manufacturers reporting yields exceeding 85% in continuous processes.

Quality control protocols for CAS No. 22383-95-5 typically include stringent specifications for residual solvents (particularly toluene and xylene from synthesis) and heavy metal content. The compound's stability under various storage conditions has been extensively documented, with recommended storage in amber glass containers at controlled room temperature to prevent photo-degradation. These handling considerations are particularly relevant for compliance with Good Manufacturing Practice (GMP) standards in pharmaceutical applications.

Market analysis indicates steady growth in demand for 3-(2,6-dimethylphenoxy)propanoic acid, driven by expanding applications in specialty chemicals. The compound's supply chain remains robust, with major production centers in Europe and Asia. Current research trends focus on developing greener synthetic routes utilizing biocatalysis or microwave-assisted synthesis, reflecting the chemical industry's shift toward sustainable manufacturing practices.

Analytical characterization of 22383-95-5 typically includes spectroscopic fingerprinting through NMR (Nuclear Magnetic Resonance) and FT-IR (Fourier Transform Infrared Spectroscopy). The 1H NMR spectrum displays characteristic signals at δ 2.28 (s, 6H) for the aromatic methyl groups and δ 4.55 (t, 2H) for the methylene protons adjacent to oxygen. These spectral features provide crucial quality control markers for industrial users and contract research organizations (CROs).

Emerging applications in material science explore the compound's potential as a monomer for specialty polymers. The sterically hindered phenoxy group may impart unique thermal stability properties to resulting materials. Preliminary studies suggest utility in high-performance coatings, particularly where resistance to UV degradation is required. This diversification of applications contributes to the compound's growing commercial significance beyond traditional chemical domains.

Regulatory status of 3-(2,6-dimethylphenoxy)propanoic acid varies by jurisdiction, with most regions classifying it as a standard industrial chemical. Proper risk assessment protocols should be followed during handling, including standard personal protective equipment (PPE) such as nitrile gloves and safety goggles. The compound's safety data sheet (SDS) provides comprehensive guidance on spill management and first aid measures, emphasizing its relatively low acute toxicity profile compared to similar phenolic compounds.